Cas no 1421497-51-9 (N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide)

• Product Name: N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide
• CAS No: 1421497-51-9
• MF: C₂₃H₂₅N₃O₆
• MW: 439.461106061935
• CID: 6064748
• PubChem ID: 71804379
• Update Time: 2025-07-23

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide
• AKOS024556617
• F6416-7879
• N-[3-(2H-1,3-BENZODIOXOL-5-YL)-3-HYDROXYPROPYL]-N'-[3-(2-OXOPIPERIDIN-1-YL)PHENYL]ETHANEDIAMIDE
• 1421497-51-9
• N1-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide
• N-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-N'-[3-(2-oxopiperidin-1-yl)phenyl]oxamide
• VU0548564-1

• Inchi： 1S/C23H25N3O6/c27-18(15-7-8-19-20(12-15)32-14-31-19)9-10-24-22(29)23(30)25-16-4-3-5-17(13-16)26-11-2-1-6-21(26)28/h3-5,7-8,12-13,18,27H,1-2,6,9-11,14H2,(H,24,29)(H,25,30)
• InChI Key： LBRVMNJSKRKJDO-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC=C(C=1)NC(C(NCCC(C1=CC=C2C(=C1)OCO2)O)=O)=O

Computed Properties

• Exact Mass: 439.17433553g/mol
• Monoisotopic Mass: 439.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide

Comprehensive Overview of N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide (CAS No. 1421497-51-9)

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide, with the CAS number 1421497-51-9, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a benzodioxole moiety with a 2-oxopiperidine group, linked through a hydroxypropyl spacer and an ethanediamide bridge. Such intricate architecture makes it a promising candidate for various therapeutic applications, particularly in targeting neurological and inflammatory pathways.

The compound's benzodioxole component is known for its prevalence in bioactive molecules, often contributing to enhanced binding affinity and metabolic stability. Meanwhile, the 2-oxopiperidine segment is a common pharmacophore in drug design, frequently associated with modulating enzyme activity and receptor interactions. Researchers are particularly interested in how these structural elements synergize to influence biological targets, such as G-protein-coupled receptors (GPCRs) or kinase enzymes, which are hot topics in modern drug discovery.

In recent years, the scientific community has shown growing interest in compounds like N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide due to their potential in addressing unmet medical needs. For instance, its structural analogs have been explored for their neuroprotective effects, aligning with the rising global focus on neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its anti-inflammatory properties are being investigated, coinciding with the increasing demand for novel immunomodulatory agents in autoimmune and chronic inflammatory conditions.

From a synthetic chemistry perspective, the preparation of CAS No. 1421497-51-9 involves multi-step organic transformations, including amide coupling, reductive amination, and cyclization reactions. These processes require precise control over reaction conditions to ensure high yield and purity, which are critical for its potential pharmaceutical applications. The compound's solubility and stability profiles are also under scrutiny, as these factors significantly impact its bioavailability and formulation development.

Given the current trends in precision medicine and personalized therapeutics, N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-N'-3-(2-oxopiperidin-1-yl)phenylethanediamide represents a compelling case study. Its dual functionality—targeting both neurological and inflammatory pathways—positions it as a versatile scaffold for further derivatization. Researchers are actively exploring its structure-activity relationships (SAR) to optimize its efficacy and minimize off-target effects, a key consideration in modern drug development.

In summary, CAS No. 1421497-51-9 exemplifies the intersection of innovative chemistry and therapeutic potential. Its complex structure and multifaceted biological activities make it a subject of ongoing research, particularly in the context of neuroinflammation and central nervous system (CNS) disorders. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for groundbreaking advancements in medicinal chemistry and pharmacology.